[5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone

• IUPAC Name: [5-amino-1-(2-hydroxyethyl)benzimidazol-4-yl]-phenylmethanone
• InChI: InChI=1S/C16H15N3O2/c17-12-6-7-13-15(18-10-19(13)8-9-20)14(12)16(21)11-4-2-1-3-5-11/h1-7,10,20H,8-9,17H2
• InChI Key: JZMJLHBAZXCQRF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC3=C2N=CN3CCO)N
• Molecular Formula: C16H15N3O2
• DSSTOX Substance ID: DTXSID10525956
• Molecular Weight: 281.31 g/mol
• CAS RN: 89174-93-6

Description

[5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone, also known as ABT-702, is a small molecule that has gained attention in the scientific community for its potential therapeutic applications. ABT-702 belongs to the class of benzimidazole derivatives and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

[5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone works by inhibiting adenosine kinase, which leads to an increase in extracellular adenosine levels. Adenosine binds to specific receptors on the surface of cells, including the A2A receptor, which plays a role in the regulation of the immune response. By increasing adenosine levels, this compound can enhance the anti-tumor immune response and reduce tumor growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. This compound has been shown to reduce inflammation in preclinical models of arthritis and multiple sclerosis. This compound has also been shown to improve cognitive function in preclinical models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of [5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone is that it is a small molecule that can be easily synthesized in the laboratory. This compound has also been shown to have a good safety profile in preclinical studies. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on [5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone. One area of research is in the development of new analogs of this compound with improved pharmacokinetic properties. Another area of research is in the combination of this compound with other drugs, such as immune checkpoint inhibitors, to enhance the anti-tumor immune response. Additionally, further studies are needed to determine the potential therapeutic applications of this compound in other diseases, such as inflammatory bowel disease and asthma.

Synthesis Methods

The synthesis of [5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone involves a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2-nitrobenzaldehyde with ethyl cyanoacetate to form 2-nitrophenylacrylic acid ethyl ester. This intermediate is then reduced with sodium borohydride to form 2-amino-3-phenylpropanoic acid ethyl ester. The final step involves the reaction of this intermediate with 2-chloro-1-(4-methoxyphenyl)ethanone to form this compound.

Scientific Research Applications

[5-amino-1-(2-hydroxyethyl)-1H-benzimidazol-4-yl](phenyl)methanone has been extensively studied for its potential therapeutic applications in various diseases. One of the main areas of research has been in the field of cancer. This compound has been shown to inhibit the enzyme adenosine kinase, which plays a role in the regulation of adenosine levels. Adenosine is a signaling molecule that is involved in various physiological processes, including the immune response. In cancer, adenosine can promote tumor growth and suppress the immune response. This compound has been shown to reduce tumor growth and enhance the anti-tumor immune response in preclinical models.